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Compound of Interest

Compound Name: SB-203580 analogue (4)

CAS No.: 208182-31-4

Cat. No.: B2964015

Get Quote

Abstract
This document provides a comprehensive, technically-grounded guide for the preparation,

storage, and handling of a dimethyl sulfoxide (DMSO)-based stock solution of SB-203580, a

potent and selective p38 MAPK inhibitor. While this guide focuses on SB-203580, the principles

and protocols described herein are broadly applicable to its structural analogues, such as

analogue 4. The p38 mitogen-activated protein kinase (MAPK) pathway is a critical signaling

cascade that responds to inflammatory cytokines and environmental stress, making its

inhibitors vital tools in cellular research and drug development.[1][2][3] Adherence to the

detailed protocols outlined below is crucial for ensuring the stability of the compound and the

accuracy and reproducibility of experimental results.

Scientific Foundation: Mechanism of Action of SB-
203580
To appreciate the importance of precise inhibitor preparation, one must first understand its

biological target. SB-203580 is a cell-permeable pyridinyl imidazole compound that functions
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as a reversible, ATP-competitive inhibitor of p38 MAPK, with high selectivity for the α and β

isoforms.[1][4]

The p38 MAPK signaling cascade is a tiered system activated by stimuli like UV radiation,

osmotic shock, and inflammatory cytokines (e.g., TNF-α).[5][6] This leads to the activation of

upstream kinases (MAPKKKs and MAPKKs), which in turn phosphorylate and activate p38

MAPK.[6][7] Activated p38 then phosphorylates a host of downstream substrates, including

transcription factors (like ATF-2) and other kinases (like MAPKAPK-2), regulating processes

such as inflammation, apoptosis, and cell differentiation.[2][5][7]

SB-203580 exerts its effect by binding to the ATP pocket of the p38 kinase, preventing the

phosphorylation of these downstream targets and effectively blocking the signaling cascade.[1]

[8]
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SB-203580 inhibits the p38 MAPK signaling cascade.

Reagent Properties and Solubility Considerations
A successful protocol begins with a thorough understanding of the reagents. The hydrophobic

nature of SB-203580 necessitates the use of an organic solvent, with DMSO being the most

common and effective choice.

SB-203580 Analogue 4: Key Properties
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The following table summarizes the physicochemical properties of the parent compound, SB-

203580. Researchers working with a specific analogue should always refer to the batch-

specific Certificate of Analysis for precise values.

Property Value Source(s)

IUPAC Name

4-[4-(4-fluorophenyl)-2-(4-

methylsulfinylphenyl)-1H-

imidazol-5-yl]pyridine

[9][10]

Molecular Formula C₂₁H₁₆FN₃OS [9][11]

Molecular Weight 377.44 g/mol [9][12]

CAS Number 152121-47-6 [9][11]

Appearance White to off-white powder [8]

Dimethyl Sulfoxide (DMSO) as a Solvent
DMSO is a highly polar, aprotic organic solvent with exceptional solvating power for a wide

range of compounds, including many kinase inhibitors.[13] However, its utility comes with

specific handling requirements.

Hygroscopicity: DMSO readily absorbs moisture from the atmosphere.[14][15] This is a

critical consideration, as water contamination can reduce the solubility of hydrophobic

compounds like SB-203580 and may accelerate its degradation.[16] Therefore, it is

imperative to use anhydrous, high-purity DMSO (≥99.9%) and to handle it in a way that

minimizes exposure to air.

Cellular Effects: While an excellent solvent, DMSO is not biologically inert. At concentrations

above 0.5-1% in cell culture media, it can induce toxic effects, differentiation, or other off-

target cellular responses.[17] All experiments must include a vehicle control (media with an

equivalent final concentration of DMSO) to account for these potential effects.

Solubility of SB-203580 in DMSO
SB-203580 exhibits good solubility in DMSO. Various suppliers report slightly different

maximum concentrations, but a consensus exists for reliably achieving high-concentration
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stock solutions.

Sigma-Aldrich: 50 mg/mL[18]

Tocris Bioscience: 9.44 mg/mL (25 mM)[12]

APExBIO: ≥18.872 mg/mL (>10 mM)[9]

MedChemExpress: 15.62 mg/mL (41.39 mM), may require sonication[11]

For practical purposes, preparing a stock solution in the 10-25 mM range is a reliable starting

point that ensures complete dissolution and provides a convenient concentration for

subsequent dilutions.

Experimental Protocols
The following protocols provide a self-validating system for preparing accurate and stable SB-

203580 stock and working solutions.

Workflow for Stock Solution Preparation
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Start: Equilibrate Reagents

1. Calculate Required Mass
(e.g., for 10 mM solution)

2. Weigh SB-203580 Powder

3. Add Anhydrous DMSO

4. Ensure Complete Dissolution
(Vortex / Sonicate)

5. Aliquot into Cryovials

6. Store at -20°C or -80°C

End: Ready-to-use Aliquots

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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